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Compound of Interest

Compound Name: Mal-amido-PEG12-TFP ester

Cat. No.: B1458563 Get Quote

Essential Safety and Handling Guide for Mal-
amido-PEG12-TFP Ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

handling Mal-amido-PEG12-TFP ester. Adherence to these protocols is critical for ensuring

laboratory safety and maintaining experimental integrity. This information is compiled to provide

value beyond the product itself, fostering a culture of safety and building trust in laboratory

chemical handling.

Chemical and Physical Properties
Mal-amido-PEG12-TFP ester is a heterobifunctional crosslinker containing a maleimide group

and a tetrafluorophenyl (TFP) ester. The maleimide group reacts with thiol groups, while the

TFP ester is reactive towards primary amines. The polyethylene glycol (PEG) spacer enhances

solubility in aqueous media.[1]
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Property Value

Chemical Formula C40H60F4N2O17

Molecular Weight 916.9 g/mol [1][2]

CAS Number 1431295-77-0[1][2]

Purity Typically ≥95%[1][3]

Storage Temperature -20°C[1][2]

Appearance White to off-white solid

Solubility
Soluble in DMSO, DMF, Methylene Chloride,

Acetonitrile[4][5]

Hazard Identification and Safety Precautions
Note: A specific Safety Data Sheet (SDS) for Mal-amido-PEG12-TFP ester is not readily

available. The following information is based on the SDS for the structurally similar compound,

Mal-amido-PEG2-TFP ester, and should be handled with due caution.[6]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[6]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[6]

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[6]

Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3),

H335: May cause respiratory irritation.[6]

GHS Label Elements:

Pictogram:

Signal Word:Warning[6]
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Hazard Statements:

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Precautionary Statements:
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Prevention Response Storage Disposal

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.[6]

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.[6]

P403+P233: Store in

a well-ventilated

place. Keep container

tightly closed.

P501: Dispose of

contents/container to

an approved waste

disposal plant.

P264: Wash hands

thoroughly after

handling.[6]

P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[6]

P405: Store locked

up.

P270: Do not eat,

drink or smoke when

using this product.[6]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[6]

P271: Use only

outdoors or in a well-

ventilated area.[6]

P312: Call a POISON

CENTER or doctor if

you feel unwell.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[6]

P330: Rinse mouth.[6]

P332+P313: If skin

irritation occurs: Get

medical

advice/attention.
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P337+P313: If eye

irritation persists: Get

medical

advice/attention.

P362+P364: Take off

contaminated clothing

and wash it before

reuse.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against potential exposure.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

during reactions that could

splash.

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact. It is

advisable to wear two pairs

(double-gloving) and change

them frequently.

Body Protection Laboratory Coat
To protect skin and personal

clothing from contamination.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient. The type of

respirator depends on the

specific conditions.

Operational Plan: Handling and Storage
Adherence to a strict operational workflow is critical for the safe handling of Mal-amido-
PEG12-TFP ester.

Storage
Store in a well-ventilated, secure area at -20°C.[1][2]

Keep the container tightly closed and protected from light and moisture.[7]
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The compound is hygroscopic and should be handled in a dry, inert atmosphere.[5][8]

Handling Workflow

Preparation

Handling (in Chemical Fume Hood)

Post-Handling

Conduct Risk Assessment

Assemble All Necessary Equipment and Reagents

Ensure Emergency Equipment is Accessible
(Eyewash, Safety Shower, Spill Kit)

Don Required PPE

Allow Compound to Reach Room Temperature Before Opening

Weigh Compound in Fume Hood

Prepare Solutions by Slowly Adding Solid to Solvent

Conduct Experiment

Decontaminate Work Surfaces and Equipment

Segregate and Label All Waste

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Standard Laboratory Workflow for Handling Mal-amido-PEG12-TFP ester.

Disposal Plan
Chemical waste must be disposed of in a manner that ensures safety and environmental

protection.

Waste Segregation and Collection
Solid Waste: Collect in a designated, labeled, and sealed container for hazardous chemical

waste.

Liquid Waste: Solutions containing Mal-amido-PEG12-TFP ester should be collected in a

labeled, sealed, and appropriate solvent waste container.

Contaminated Labware: Dispose of items such as pipette tips and gloves as solid hazardous

waste.

General Disposal Guidelines
Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.

Segregation: Do not mix incompatible waste streams.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.

Consult EHS: All chemical waste disposal must adhere to local, state, and national

environmental regulations. Consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Accidental Spill Workflow
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Immediate Response Cleanup Procedure

Accidental Spill Occurs Alert Others in the Area Evacuate the Immediate Area if Necessary Don Appropriate PPE if Safe to Do So Contain the Spill with Absorbent Material Collect Contaminated Material into a Labeled Waste Container Decontaminate the Spill Area Report the Spill to the Laboratory Supervisor and EHS

Click to download full resolution via product page

Workflow for Responding to an Accidental Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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